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Compound of Interest

Compound Name: Lipofundin

Cat. No.: B1172452 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory materials is paramount. This guide provides comprehensive, step-by-

step procedures for the personal protective equipment (PPE), operational handling, and

disposal of Lipofundin, a lipid emulsion used in parenteral nutrition. Adherence to these

guidelines will help maintain a safe laboratory environment and ensure the integrity of your

research.

Personal Protective Equipment (PPE) for Handling
Lipofundin
While Lipofundin is not classified as a hazardous substance in its final medicinal form,

adherence to standard laboratory safety protocols is essential to minimize exposure and

prevent contamination. The following PPE is recommended for handling Lipofundin in a

laboratory setting.
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Protective Equipment Specification and Use

Eye Protection

Chemical safety glasses or goggles should be

worn to protect against accidental splashes.[1]

[2]

Hand Protection

Disposable nitrile or latex gloves are

recommended to prevent skin contact and

maintain sterility.[1][2][3]

Body Protection
A standard laboratory coat should be worn to

protect clothing from spills.[1][2]

Respiratory Protection
Not generally required for handling Lipofundin

as it is a non-volatile emulsion.

Operational and Disposal Plans
Proper handling and disposal of Lipofundin are critical for maintaining a safe and compliant

laboratory. The following procedural guidance outlines the key steps from receipt to disposal.

Receiving and Storage:

Upon receipt, visually inspect the Lipofundin container for any signs of damage or leakage.

Store Lipofundin according to the manufacturer's instructions, typically at a controlled room

temperature, and protect it from freezing.

Ensure containers are well-sealed and stored upright in a designated area.

Handling and Preparation:

Before use, gently shake the emulsion to ensure homogeneity.[4]

Work in a clean and designated area to prepare solutions.

Use sterile techniques and equipment when handling Lipofundin to prevent microbial

contamination, especially if it is intended for cell culture or other sensitive applications.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.benchchem.com/product/b1172452?utm_src=pdf-body
https://www.benchchem.com/product/b1172452?utm_src=pdf-body
https://www.benchchem.com/product/b1172452?utm_src=pdf-body
https://assets.hpra.ie/products/Human/15869/LicenseSPC_PA0179-031-004_18112006020556.pdf
https://www.benchchem.com/product/b1172452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid mixing Lipofundin with other solutions unless their compatibility has been verified, as

this could break the emulsion.[5]

Spill Management:

In the event of a spill, isolate the area.

Wear the appropriate PPE (gloves, safety glasses, and a lab coat).

Absorb the spilled emulsion with an inert material (e.g., absorbent pads or vermiculite).

Clean the spill area with a suitable laboratory disinfectant.

Collect the contaminated absorbent material in a sealed, leak-proof container for disposal.

Disposal Plan:

Unused Lipofundin: Unused or expired Lipofundin should be disposed of as chemical

waste. Do not pour it down the drain.[6][7][8]

Contaminated Materials: All materials that have come into contact with Lipofundin, such as

gloves, absorbent pads, and disposable labware, should be collected in a designated

hazardous or biohazardous waste container, depending on the nature of the experiment.[9]

Waste Containers: Ensure all waste containers are clearly labeled with their contents.

Disposal Vendor: Follow your institution's guidelines for the final disposal of chemical and

biological waste through a licensed disposal vendor.[8][9]

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for Lipofundin MCT/LCT

20%.

Composition of Lipofundin MCT/LCT 20%[5][10][11]
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Component Quantity per 1000 ml

Soya-bean oil, refined 100.0 g

Medium-chain triglycerides (MCT) 100.0 g

Linoleic acid 48.0 – 58.0 g

α-Linolenic acid 5.0 – 11.0 g

Physicochemical Properties of Lipofundin MCT/LCT 20%[5][10][11]

Property Value

Energy 8095 kJ/l (1935 kcal/l)

Theoretical Osmolarity 380 mOsm/l

pH 6.5 - 8.5

Experimental Workflow for Handling Lipofundin
The following diagram illustrates the standard workflow for handling Lipofundin in a laboratory

setting, from initial receipt to final disposal.
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Caption: Workflow for Safe Handling of Lipofundin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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